Cas no 885962-68-5 ([1,1'-Biphenyl]-4-methanol,4'-chloro-3'-methyl-)

[1,1'-Biphenyl]-4-methanol,4'-chloro-3'-methyl- structure
885962-68-5 structure
Product Name:[1,1'-Biphenyl]-4-methanol,4'-chloro-3'-methyl-
CAS No:885962-68-5
MF:C14H13ClO
MW:232.705423116684
CID:711983
PubChem ID:51401294
Update Time:2025-07-28

[1,1'-Biphenyl]-4-methanol,4'-chloro-3'-methyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-methanol,4'-chloro-3'-methyl-
    • [4-(4-chloro-3-methylphenyl)phenyl]methanol
    • 4-(4-Chloro-3-methylphenyl)benzyl alcohol
    • (4'-Chloro-3'-methyl[1,1'-biphenyl]-4-yl)methanol
    • DTXSID70680131
    • (4'-Chloro-3'-methyl-[1,1'-biphenyl]-4-yl)methanol
    • 885962-68-5
    • MDL: MFCD06858683
    • Inchi: 1S/C14H13ClO/c1-10-8-13(6-7-14(10)15)12-4-2-11(9-16)3-5-12/h2-8,16H,9H2,1H3
    • InChI Key: QQSXOKRPQYCDQX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C)C1C=CC(CO)=CC=1

Computed Properties

  • Exact Mass: 232.0654927g/mol
  • Monoisotopic Mass: 232.0654927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7
  • Topological Polar Surface Area: 20.2Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR004BRV-500mg
[1,1'-Biphenyl]-4-methanol,4'-chloro-3'-methyl-
885962-68-5 95%
500mg
$423.00 2025-02-13

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